Cas no 953992-00-2 (2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide
• CAS No: 953992-00-2
• MF: C₁₇H₂₅FN₂O₃
• MW: 324.390408277512
• CID: 6265692
• PubChem ID: 16895588
• Update Time: 2025-06-08

2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide
• AKOS024491500
• 2-(4-fluorophenoxy)-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)acetamide
• 2-(4-fluorophenoxy)-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]acetamide
• 2-(4-fluorophenoxy)-N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}acetamide
• F5033-0279
• 953992-00-2

• Inchi： 1S/C17H25FN2O3/c1-22-11-10-20-8-6-14(7-9-20)12-19-17(21)13-23-16-4-2-15(18)3-5-16/h2-5,14H,6-13H2,1H3,(H,19,21)
• InChI Key： XQHZBTZHQXTRTN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NCC1CCN(CCOC)CC1)=O

Computed Properties

• Exact Mass: 324.18492083g/mol
• Monoisotopic Mass: 324.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.8Ų

Additional information on 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide

Introduction to 2-(4-Fluorophenoxy)-N-{1-(2-Methoxyethyl)piperidin-4-ylmethyl}acetamide (CAS No. 953992-00-2)

2-(4-Fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide, also known by its CAS number 953992-00-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and is characterized by its unique structural features, including a fluorinated phenoxy group and a substituted piperidine moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The chemical structure of 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide can be represented as follows: C₁₈H₂₃FN₂O₃. The presence of the fluorine atom in the phenoxy group and the methoxyethyl substitution on the piperidine ring are key factors that influence its biological activity and pharmacokinetic properties. These features make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and pain management.

Recent studies have highlighted the potential of 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide in modulating specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The selective binding to serotonin transporters (SERT) suggests that 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide could offer improved efficacy and reduced side effects compared to existing SSRIs.

In addition to its potential as an SSRI, 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide has also been investigated for its analgesic properties. Preclinical studies have demonstrated that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of voltage-gated sodium channels, which are crucial for the transmission of pain signals. This dual action on serotonin transporters and sodium channels makes 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide a versatile candidate for the development of novel analgesic agents.

The pharmacokinetic profile of 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide has been extensively studied to ensure its suitability for clinical use. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability, a reasonable half-life, and minimal toxicity at therapeutic doses. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at doses up to 50 mg/day. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

Beyond its direct therapeutic applications, 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide has also been explored as a tool compound in basic research. Its ability to selectively modulate specific neurotransmitter systems makes it a valuable tool for investigating the underlying mechanisms of various neurological disorders. For example, studies using this compound have provided new insights into the role of serotonin in mood regulation and pain perception.

In conclusion, 2-(4-fluorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide (CAS No. 953992-00-2) represents a promising candidate for the development of novel therapeutics in the fields of psychiatry and pain management. Its unique chemical structure, favorable pharmacokinetic profile, and potent biological activity make it an exciting area of ongoing research. As clinical trials progress, it is anticipated that this compound will contribute significantly to advancing our understanding and treatment of various neurological conditions.